Cas no 2171481-96-0 (1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide)

• Product Name: 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide
• CAS No: 2171481-96-0
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 6023108
• PubChem ID: 165517925
• Update Time: 2025-05-26

1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide
• 2171481-96-0
• EN300-1282482

• Inchi： 1S/C7H7BrN2O2/c8-3-1-6(11)10-4-2-5(10)7(9)12/h5H,2,4H2,(H2,9,12)
• InChI Key： XFWVAEMDAKKOLY-UHFFFAOYSA-N
• SMILES： BrC#CC(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide

1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide: A Promising Compound in Chemical and Pharmaceutical Research

1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide (CAS No. 2171481-96-0) is a novel compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug discovery and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide.

Chemical Structure and Properties

1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide is a small molecule with a molecular formula of C₉H₉BrN₂O₂. The compound features a bromoalkyne moiety attached to an azetidine ring, which is further functionalized with a carboxamide group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The bromoalkyne moiety is known for its reactivity in click chemistry reactions, particularly in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This property makes 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide a valuable building block in the synthesis of complex molecules and bioconjugates. The azetidine ring, on the other hand, provides rigidity and conformational constraints, which can influence the molecule's biological activity.

Synthesis Methods

The synthesis of 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide has been reported in several studies. One common approach involves the reaction of 3-bromopropargyl bromide with azetidine-2-carboxylic acid under appropriate conditions. The carboxylic acid group is typically activated using coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole), followed by the addition of an amine to form the amide bond.

An alternative synthetic route involves the use of organometallic reagents to introduce the bromoalkyne moiety onto the azetidine ring. For instance, the reaction of azetidine-2-carboxylic acid with a bromoalkyne derivative in the presence of a palladium catalyst can yield 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide. This method offers high regioselectivity and can be optimized for large-scale production.

Biological Activity and Applications

1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide has shown promising biological activity in various assays. Recent studies have demonstrated its potential as a lead compound for drug discovery. For example, it has been evaluated for its anti-inflammatory properties and has shown significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide has also been investigated for its anticancer activity. Preliminary results indicate that it can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that further optimization of this compound could lead to the development of novel therapeutic agents for cancer treatment.

Current Research Trends

The field of chemical biology is rapidly advancing, and 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide is at the forefront of these developments. Researchers are exploring its potential as a tool compound in studying protein-protein interactions and enzymatic activities. The ability to conjugate this molecule with biomolecules via click chemistry reactions opens up new avenues for probing cellular processes at the molecular level.

In parallel, efforts are underway to develop more potent and selective derivatives of 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide. Structure-based drug design approaches are being employed to optimize its pharmacological properties, such as solubility, stability, and bioavailability. These efforts aim to enhance its therapeutic potential while minimizing side effects.

Conclusion

In conclusion, 1-(3-bromoprop-2-ynoyl)azetidine-2-carboxamide (CAS No. 2171481-96-0) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for drug discovery and medicinal chemistry studies. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the scientific community.